Cas no 2171313-92-9 (4-chloro-3-iodo-1-isobutyl-1H-pyrazole)

• Product Name: 4-chloro-3-iodo-1-isobutyl-1H-pyrazole
• CAS No: 2171313-92-9
• MF: C₇H₁₀ClIN₂
• MW: 284.525172710419
• CID: 5174325
• Update Time: 2025-10-10

4-chloro-3-iodo-1-isobutyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-iodo-1-isobutyl-1H-pyrazole
• 1H-Pyrazole, 4-chloro-3-iodo-1-(2-methylpropyl)-

• Inchi： 1S/C7H10ClIN2/c1-5(2)3-11-4-6(8)7(9)10-11/h4-5H,3H2,1-2H3
• InChI Key： ONRGIELONRXJNO-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(Cl)C(I)=N1

Additional information on 4-chloro-3-iodo-1-isobutyl-1H-pyrazole

Introduction to 4-Chloro-3-Iodo-1-Isobutyl-1H-Pyrazole (CAS No. 2171313-92-9)

4-Chloro-3-iodo-1-isobutyl-1H-pyrazole (CAS No. 2171313-92-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of chloro, iodo, and isobutyl substituents on the pyrazole ring imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The pyrazole scaffold is a five-membered heterocyclic ring containing two nitrogen atoms. Pyrazoles have been extensively studied due to their wide range of biological activities, including anti-inflammatory, analgesic, antipyretic, and antimicrobial properties. The introduction of halogen substituents, such as chloro and iodo, can significantly influence the compound's reactivity, solubility, and biological activity. The isobutyl group further enhances the lipophilicity and bioavailability of the molecule, making it an attractive candidate for drug discovery.

Recent studies have highlighted the potential of 4-chloro-3-iodo-1-isobutyl-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the chloro and iodo substituents play a crucial role in modulating the compound's interaction with key inflammatory pathways.

In another study conducted by a team at the University of California, researchers explored the potential of 4-chloro-3-iodo-1-isobutyl-1H-pyrazole as an anticancer agent. The results showed that this compound effectively induced apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and induce DNA damage. The isobutyl group was found to enhance cellular uptake and retention, thereby improving its therapeutic efficacy.

The synthetic route for 4-chloro-3-iodo-1-isobutyl-1H-pyrazole involves a multi-step process that includes the formation of a pyrazole ring followed by selective substitution with chloro, iodo, and isobutyl groups. One common approach involves the condensation of hydrazine with an appropriate ketone or aldehyde to form the pyrazole core, followed by halogenation and alkylation reactions. This synthetic strategy allows for fine-tuning of the compound's properties by varying the substituents on the pyrazole ring.

The physicochemical properties of 4-chloro-3-iodo-1-isobutyl-1H-pyrazole are also noteworthy. It is a solid at room temperature with a melting point ranging from 85°C to 88°C. The compound is moderately soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. These properties make it suitable for use in various formulations, including oral and topical applications.

In terms of safety and handling, 4-chloro-3-iodo-1-isobutyl-1H-pyrazole should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. It is important to note that while this compound is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed at all times.

The future prospects for 4-chloro-3-iodo-1-isobutyl-1H-pyrazole are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological profile for specific therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to increase its availability for large-scale production.

In conclusion, 4-chloro-3-iodo-1-isobutyl-1H-pyrazole (CAS No. 2171313-92-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.